3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione

• IUPAC Name: 3-[4-(4-fluorophenyl)piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C14H16FN3O2/c15-10-1-3-11(4-2-10)17-5-7-18(8-6-17)12-9-13(19)16-14(12)20/h1-4,12H,5-9H2,(H,16,19,20)
• InChI Key: DKONCPVCBHSGAT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)NC2=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H16FN3O2
• Molecular Weight: 277.29 g/mol

Description

3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione, also known as FPPP, is a chemical compound that belongs to the family of pyrrolidinophenones. It is a designer drug that has gained popularity in recent years due to its psychoactive effects. FPPP is structurally similar to other designer drugs such as α-pyrrolidinopentiophenone (α-PVP) and methylenedioxypyrovalerone (MDPV).

Mechanism of Action

The mechanism of action of 3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione involves the inhibition of dopamine and serotonin transporters in the brain. This leads to an increase in the levels of dopamine and serotonin in the brain, which produces the stimulant and psychoactive effects of the drug. This compound also inhibits the reuptake of norepinephrine, which further enhances its stimulant effects.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects, including increased heart rate, elevated blood pressure, and increased body temperature. It also produces euphoria, increased alertness, and decreased appetite. This compound has been shown to have addictive potential and can lead to the development of tolerance and dependence with repeated use.

Advantages and Limitations for Lab Experiments

3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione has several advantages for use in lab experiments. It is a potent and selective inhibitor of dopamine and serotonin transporters, which makes it useful for studying the effects of designer drugs on these transporters. This compound is also relatively easy to synthesize, which makes it accessible for research purposes. However, this compound has several limitations for use in lab experiments. It has a short half-life, which makes it difficult to study its long-term effects. This compound is also a designer drug, which means that its legal status may be uncertain in some jurisdictions.

Future Directions

For research on 3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione include the development of new designer drugs and the development of new treatments for addiction to designer drugs.

Scientific Research Applications

3-[4-(4-fluorophenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant and psychoactive effects, similar to other designer drugs such as α-PVP and MDPV. This compound has been used to study the effects of designer drugs on dopamine and serotonin transporters in the brain. It has also been used to study the effects of designer drugs on the release of dopamine and norepinephrine in the brain.